Cas no 5150-93-6 (Butanedioic acid,1-butyl ester)

• Product Name: Butanedioic acid,1-butyl ester
• CAS No: 5150-93-6
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 367818
• PubChem ID: 78829
• Update Time: 2025-04-19

Butanedioic acid,1-butyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,1-butyl ester
• 4-butoxy-4-oxobutanoic acid
• MONO-BUTYLSUCCINATE
• SUCCINIC ACID MONOBUTYL ESTER
• Butanedioic acid, monobutyl ester
• 5150-93-6
• Succinic acid, monobutyl ester
• AKOS006272794
• Monobutyl succinate
• Succinic acid, butyl ester
• MFCD00462689
• OGYSYXDNLPNNPW-UHFFFAOYSA-N
• DTXSID80871114
• Butyl succinate
• 4-butoxy-4-oxobutanoicacid
• SCHEMBL459010
• Butanedioic acid, 1-butyl ester
• S10462
• BB 0218396
• Bernsteinsaure-n-butylester
• BRN 1773450
• 3-02-00-01665 (Beilstein Handbook Reference)

• MDL： MFCD00462689
• Inchi： 1S/C8H14O4/c1-2-3-6-12-8(11)5-4-7(9)10/h2-6H2,1H3,(H,9,10)
• InChI Key： OGYSYXDNLPNNPW-UHFFFAOYSA-N
• SMILES： O(C(CCC(=O)O)=O)CCCC

Computed Properties

• Exact Mass: 174.08922
• Monoisotopic Mass: 174.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 0.8

Experimental Properties

• Color/Form: Solid powder
• Density: 1.0732
• Melting Point: 8.6°C
• Boiling Point: 225.17°C (rough estimate)
• Flash Point: 111.6ºC
• Refractive Index: 1.4360 (estimate)
• PSA: 63.6
• LogP: 1.19450

Butanedioic acid,1-butyl ester Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters